Cas no 18470-09-2 (O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate)

O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate structure
18470-09-2 structure
Product name:O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
CAS No:18470-09-2
MF:C12H25O3PS
MW:280.363863706589
CID:1378397
PubChem ID:205682

O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
    • dimethoxy-(5-methyl-2-propan-2-ylcyclohexyl)oxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • O,O-Dimethylphosphonothionate of menthol
    • DTXSID30939874
    • Phosphorothioic acid, O,O-dimethyl O-p-menth-3-yl ester
    • O,O-Dimethyl O-p-menth-3-ylphosphorothioate
    • 18470-09-2
    • Inchi: InChI=1S/C12H25O3PS/c1-9(2)11-7-6-10(3)8-12(11)15-16(17,13-4)14-5/h9-12H,6-8H2,1-5H3
    • InChI Key: XBNXMZGGZRCJQS-UHFFFAOYSA-N
    • SMILES: CC1CCC(C(C1)OP(=S)(OC)OC)C(C)C

Computed Properties

  • Exact Mass: 280.12635
  • Monoisotopic Mass: 280.12620283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 27.69

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